Cas no 211738-66-8 (methyl 4-bromo-1-methyl-pyrazole-3-carboxylate)

Methyl 4-bromo-1-methyl-pyrazole-3-carboxylate is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its bromo and ester functional groups enable efficient further derivatization, making it valuable for cross-coupling reactions and scaffold modifications. The compound exhibits high purity and stability, ensuring reliable performance in research and industrial applications.
methyl 4-bromo-1-methyl-pyrazole-3-carboxylate structure
211738-66-8 structure
Product Name:methyl 4-bromo-1-methyl-pyrazole-3-carboxylate
CAS No:211738-66-8
MF:C6H7BrN2O2
MW:219.035980463028
MDL:MFCD02253785
CID:822793
PubChem ID:605117
Update Time:2025-06-17

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate
    • 4-BROMO-1-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
    • methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate(SALTDATA: FREE)
    • methyl 4-bromo-1-methylpyrazole-3-carboxylate
    • PFKHXPUGZRGBPX-UHFFFAOYSA-N
    • 4-bromo-1-methyl-1 h-pyrazole-3-carboxylic acid m ethyl ester
    • 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-BROMO-1-METHYL-, METHYL ESTER
    • PubChem23716
    • BCP27151
    • BBL013091
    • SBB019835
    • STK348794
    • methyl 4-bromo-1-methyl-pyrazole-3-carboxylate
    • ALBB-012014
    • AKOS000304561
    • SY064080
    • 211738-66-8
    • MFCD02253785
    • DB-001052
    • W-206601
    • FS-1837
    • DTXSID90345513
    • EN300-220470
    • SCHEMBL9948309
    • CS-W000416
    • 4-bromo-1-methyl-1h-pyrazole-3-carboxylic acidmethyl ester
    • F17301
    • MDL： MFCD02253785
    • Inchi： 1S/C6H7BrN2O2/c1-9-3-4(7)5(8-9)6(10)11-2/h3H,1-2H3
    • InChI Key： PFKHXPUGZRGBPX-UHFFFAOYSA-N
    • SMILES： BrC1=CN(C)N=C1C(=O)OC

Computed Properties

  • Exact Mass: 217.96900
  • Monoisotopic Mass: 217.96909 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • Molecular Weight: 219.04
  • XLogP3: 1.1

Experimental Properties

  • PSA: 44.12000
  • LogP: 0.96920

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Security Information

  • HazardClass：IRRITANT

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
027279-250mg
4-Bromo-1-methyl-1 H -pyrazole-3-carboxylic acid methyl ester
 211738-66-8 95%
250mg
 ￡42.00 2022-03-01
Fluorochem
027279-5g
4-Bromo-1-methyl-1 H -pyrazole-3-carboxylic acid methyl ester
 211738-66-8 95%
5g
 ￡294.00 2022-03-01
Fluorochem
027279-10g
4-Bromo-1-methyl-1 H -pyrazole-3-carboxylic acid methyl ester
 211738-66-8 95%
10g
 ￡440.00 2022-03-01
Fluorochem
027279-1g
4-Bromo-1-methyl-1 H -pyrazole-3-carboxylic acid methyl ester
 211738-66-8 95%
1g
 ￡90.00 2022-03-01
abcr
AB468234-1 g
Methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate, min. 95%; .
 211738-66-8
1g
 €128.60 2022-03-01
abcr
AB468234-5 g
Methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate, min. 95%; .
 211738-66-8
5g
 €314.90 2022-03-01
abcr
AB468234-10 g
Methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate, min. 95%; .
 211738-66-8
10g
 €473.60 2022-03-01
abcr
AB468234-25 g
Methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate, min. 95%; .
 211738-66-8
25g
 €908.30 2022-03-01
Chemenu
CM111488-250mg
methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate
 211738-66-8 95%+
250mg
 $57 2022-06-12
Chemenu
CM111488-1g
methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate
 211738-66-8 95%+
1g
 $130 2022-06-12

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Related Literature

Related Categories

211738-66-8 (methyl 4-bromo-1-methyl-pyrazole-3-carboxylate) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk